Cas no 6784-61-8 (1-Piperidin-1-ylacetone)

• Product Name: 1-Piperidin-1-ylacetone
• CAS No: 6784-61-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD09864582
• CID: 967341
• PubChem ID: 81243
• Update Time: 2025-05-19

1-Piperidin-1-ylacetone Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-1-yl)propan-2-one
• 1-PIPERIDIN-1-YLACETONE
• 1-piperidin-1-ylpropan-2-one
• 1-piperidinoacetone
• 1-(2-oxopropyl)
• 1-(2-oxo-propyl)-piperidine
• 1-(piperidin-1-yl)acetone
• 1-Piperidin-1-yl-propan-2-one
• 1-piperidylacetone
• N-(2-oxopropyl)piperidine
• piperidin-1-yl-propan-2-one
• piperidino-acetone
• piperidylacetone
• NSC-28767
• 1-(1-piperidinyl)acetone
• SB41748
• 6784-61-8
• MFCD09864582
• EINECS 229-847-6
• AKOS000321258
• EN300-1254109
• piperidinoacetone
• LS-01060
• SCHEMBL1908586
• NSC28767
• DTXSID60218083
• F30142
• NS00036229
• BB 0240324
• NSC 28767
• WAPBWMNFSOOTGB-UHFFFAOYSA-N
• FT-0678898
• CHEMBL2413821
• STK502218
• ALBB-000200
• 1-Piperidin-1-ylacetone

• MDL： MFCD09864582
• Inchi： 1S/C8H15NO/c1-8(10)7-9-5-3-2-4-6-9/h2-7H2,1H3
• InChI Key： WAPBWMNFSOOTGB-UHFFFAOYSA-N
• SMILES： O=C(C)CN1CCCCC1

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 0.99920

1-Piperidin-1-ylacetone Security Information

• HazardClass：IRRITANT

Additional information on 1-Piperidin-1-ylacetone

1-Piperidin-1-ylacetone: A Comprehensive Overview

1-Piperidin-1-ylacetone, also known by its CAS number CAS No. 6784-61-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C9H13NO, belongs to the class of cyclic ketones and is derived from piperidine, a six-membered saturated heterocyclic amine. The compound's structure consists of a piperidine ring attached to an acetone group, making it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of 1-Piperidin-1-ylacetone typically involves the reaction of piperidine with an appropriate ketone precursor, such as acetone, under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. These methods are particularly relevant in the context of green chemistry, where minimizing waste and maximizing resource efficiency are paramount.

One of the most promising areas of research involving 1-Piperidin-1-ylacetone is its application in medicinal chemistry. The compound has been explored as a building block for various bioactive molecules, including potential drug candidates for treating neurological disorders. For instance, studies have shown that derivatives of this compound exhibit neuroprotective properties, which could be harnessed for developing treatments against conditions such as Alzheimer's disease or Parkinson's disease. These findings underscore the importance of further research into its pharmacokinetic and pharmacodynamic profiles.

In addition to its role in drug discovery, 1-Piperidin-1-ylacetone has also been investigated for its potential in agrochemicals. Recent research has highlighted its ability to act as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. This application aligns with the growing demand for sustainable agricultural practices that minimize chemical inputs while maximizing yield.

The physical properties of 1-Piperidin-1-ylacetone are well-documented, with a melting point of approximately 52°C and a boiling point around 200°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for various synthetic procedures. The compound's stability under different storage conditions has also been studied extensively, ensuring its reliability as a reagent in both laboratory and industrial settings.

From an environmental perspective, understanding the degradation pathways of 1-Piperidin-1-ylacetone is crucial for assessing its ecological impact. Recent studies have revealed that the compound undergoes microbial degradation under aerobic conditions, with key intermediates identified through advanced spectroscopic techniques. These insights contribute to the development of bioremediation strategies for contaminated sites.

In conclusion, 1-Piperidin-1-ylacetone, CAS No. 6784-61-8, stands as a testament to the versatility of organic compounds in addressing diverse scientific challenges. Its applications span from drug discovery to agriculture, with ongoing research continually expanding its potential uses. As our understanding of this compound deepens, it is poised to play an even greater role in advancing both scientific knowledge and practical applications across multiple disciplines.